Cas no 922855-92-3 (N-(2-cyanophenyl)-4-(4-fluorobenzenesulfonyl)butanamide)

• Product Name: N-(2-cyanophenyl)-4-(4-fluorobenzenesulfonyl)butanamide
• CAS No: 922855-92-3
• MF: C₁₇H₁₅FN₂O₃S
• MW: 346.376006364822
• CID: 5498029
• Update Time: 2025-05-21

N-(2-cyanophenyl)-4-(4-fluorobenzenesulfonyl)butanamide Chemical and Physical Properties

Names and Identifiers

• N-(2-cyanophenyl)-4-(4-fluorophenyl)sulfonylbutanamide
• N-(2-cyanophenyl)-4-(4-fluorobenzenesulfonyl)butanamide

• Inchi： 1S/C17H15FN2O3S/c18-14-7-9-15(10-8-14)24(22,23)11-3-6-17(21)20-16-5-2-1-4-13(16)12-19/h1-2,4-5,7-10H,3,6,11H2,(H,20,21)
• InChI Key： APXWGYVSUDSPMA-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1C#N)(=O)CCCS(C1=CC=C(F)C=C1)(=O)=O

Additional information on N-(2-cyanophenyl)-4-(4-fluorobenzenesulfonyl)butanamide

N-(2-Cyanophenyl)-4-(4-Fluorobenzenesulfonyl)Butanamide: A Comprehensive Overview

N-(2-Cyanophenyl)-4-(4-Fluorobenzenesulfonyl)Butanamide, with the CAS number 922855-92-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, characterized by its unique structure, has garnered attention due to its potential applications in drug development and material science. The compound's name itself reveals its structural composition: it consists of a butanamide backbone, a 4-fluorobenzenesulfonyl group, and a 2-cyanophenyl substituent. Each of these components contributes to the compound's chemical properties and biological activity.

The synthesis of N-(2-Cyanophenyl)-4-(4-Fluorobenzenesulfonyl)Butanamide involves a series of carefully designed reactions. Researchers have employed various methodologies to construct this molecule, including nucleophilic substitution, amide bond formation, and Friedel-Crafts acylation. Recent advancements in catalytic processes have enabled the efficient synthesis of this compound with high purity and yield. The use of transition metal catalysts has been particularly promising, as it allows for selective functionalization of the molecule's aromatic rings.

The chemical structure of N-(2-Cyanophenyl)-4-(4-Fluorobenzenesulfonyl)Butanamide is highly versatile, making it a valuable substrate for further modifications. The 4-fluorobenzenesulfonyl group is known for its electron-withdrawing properties, which can influence the reactivity of the molecule in various reactions. Similarly, the 2-cyanophenyl group introduces steric and electronic effects that can modulate the compound's interactions with biological targets. These features make the compound an attractive candidate for exploring new chemical reactions and designing bioactive molecules.

Recent studies have highlighted the potential of N-(2-Cyanophenyl)-4-(4-Fluorobenzenesulfonyl)Butanamide in pharmacological applications. For instance, researchers have investigated its ability to inhibit certain enzymes associated with neurodegenerative diseases. The compound's ability to cross the blood-brain barrier has been a focal point of these studies, as it suggests potential utility in treating conditions such as Alzheimer's disease or Parkinson's disease. Additionally, preliminary assays have indicated that the compound exhibits moderate anti-inflammatory activity, further underscoring its therapeutic potential.

The application of computational chemistry techniques has provided deeper insights into the molecular properties of N-(2-Cyanophenyl)-4-(4-Fluorobenzenesulfonyl)Butanamide. Quantum mechanical calculations have revealed the electronic distribution within the molecule, which is critical for understanding its reactivity and selectivity in different chemical environments. Furthermore, molecular docking studies have been conducted to predict the compound's binding affinity to various protein targets, paving the way for rational drug design.

In terms of industrial applications, N-(2-Cyanophenyl)-4-(4-Fluorobenzenesulfonyl)Butanamide has shown promise as a precursor for advanced materials. Its ability to form stable amide bonds makes it a candidate for polymer synthesis or as a building block in nanotechnology. Researchers are actively exploring its use in creating self-healing materials or stimuli-responsive polymers, which could revolutionize fields such as electronics and biomedical engineering.

The environmental impact of synthesizing and using N-(2-Cyanophenyl)-4-(4-Fluorobenzenesulfonyl)Butanamide has also been a topic of interest. Green chemistry principles are being integrated into its production processes to minimize waste and reduce energy consumption. For example, solvent-free reactions or biocatalytic methods are being explored as sustainable alternatives to traditional synthetic routes.

In conclusion, N-(2-Cyanophenyl)-4-(4-Fluorobenzenesulfonyl)Butanamide (CAS No: 922855-92-3) stands out as a multifaceted compound with diverse applications across chemistry and pharmacology. Its unique structure, combined with cutting-edge research findings, positions it as a valuable tool for advancing scientific discovery and technological innovation.